![molecular formula C23H26N2O3S B2999920 N-(4,5-dimethyl-3-(morpholino(p-tolyl)methyl)thiophen-2-yl)furan-2-carboxamide CAS No. 618405-35-9](/img/structure/B2999920.png)
N-(4,5-dimethyl-3-(morpholino(p-tolyl)methyl)thiophen-2-yl)furan-2-carboxamide
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Description
Thiophene is a five-membered heteroaromatic compound containing a sulfur atom . It’s an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science . Furan is a five-membered aromatic ring with four carbon atoms and one oxygen. N-(4,5-dimethyl-3-(morpholino(p-tolyl)methyl)thiophen-2-yl)furan-2-carboxamide is a complex organic molecule that contains these structures.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C . It’s soluble in most organic solvents like alcohol and ether but insoluble in water .Mechanism of Action
The mechanism of action would depend on the specific application of the compound. For instance, many thiophene derivatives show biological activity, such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Future Directions
Future research could focus on exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the known therapeutic properties of thiophene derivatives . Further studies could also aim to elucidate the compound’s physical and chemical properties, synthesis methods, and mechanisms of action.
properties
IUPAC Name |
N-[4,5-dimethyl-3-[(4-methylphenyl)-morpholin-4-ylmethyl]thiophen-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3S/c1-15-6-8-18(9-7-15)21(25-10-13-27-14-11-25)20-16(2)17(3)29-23(20)24-22(26)19-5-4-12-28-19/h4-9,12,21H,10-11,13-14H2,1-3H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSKZGAAFJPREHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=C(SC(=C2C)C)NC(=O)C3=CC=CO3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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